2-Chloro-4-[(2-phenylbenzene)amido]benzoic acid

• IUPAC Name: 2-chloro-4-[(2-phenylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C20H14ClNO3/c21-18-12-14(10-11-17(18)20(24)25)22-19(23)16-9-5-4-8-15(16)13-6-2-1-3-7-13/h1-12H,(H,22,23)(H,24,25)
• InChI Key: YYQFQYSMAXBVOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NC3=CC(=C(C=C3)C(=O)O)Cl
• Molecular Formula: C20H14ClNO3
• Molecular Weight: 351.8 g/mol
• CAS No.: 180340-01-6

Description

2-Chloro-4-[(2-phenylbenzene)amido]benzoic acid is a useful research compound. Its molecular formula is C20H14ClNO3 and its molecular weight is 351.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photodecomposition Studies : Crosby and Leitis (1969) investigated the ultraviolet irradiation of chlorobenzoic acids, including compounds similar to 2-Chloro-4-[(2-phenylbenzene)amido]benzoic acid, in aqueous solutions. They found that irradiation led to the replacement of chlorine by hydroxyl and hydrogen, producing hydroxybenzoic acids and benzoic acid itself, demonstrating the potential of such compounds in environmental applications like water purification and degradation studies of chlorinated organic compounds (Crosby & Leitis, 1969).

• Crystal Engineering : Oruganti et al. (2017) conducted a study on 2-Chloro-4-nitrobenzoic acid, a compound structurally related to this compound. They synthesized a series of molecular salts of this compound with pyridyl and benzoic acid derivatives using crystal engineering. Their research contributes to understanding the importance of halogen bonds in crystal structures, which is significant in the field of material science (Oruganti et al., 2017).

• Synthesis of Functionalized Anthranilic Acids : Ng, Zhou, and Yu (2014) described a Rh(III) -catalyzed direct ortho-CH amidation/amination of benzoic acids, including compounds related to this compound. This method yields highly functionalized anthranilic acids, showcasing the compound's utility in organic synthesis and pharmaceutical applications (Ng, Zhou, & Yu, 2014).

• Organic Salts Synthesis : Jin, Zhu, Wei, and Wang (2013) prepared eight crystalline organic salts derived from 4-phenylthiazol-2-amine and carboxylic acid derivatives, including those similar to this compound. These salts involve extensive noncovalent interactions, contributing to our understanding of crystal packing in organic chemistry (Jin, Zhu, Wei, & Wang, 2013).

Synthesis routes and methods

Procedure details

A mixture of 3.0 g of methyl 4-[([1,1'-biphenyl]-2-carbonyl)amino]-2-chlorobenzoate in 75 ml of absolute ethanol and 2.0 ml of 10N sodium hydroxide is heated on a steam bath for 3 hours. Water is added to obtain a solution which is extracted with methylene chloride. The aqueous phase is acidified with acetic acid and the resulting solid collected and dried in vacuo at 80° C. to give 0.1 g of the desired product as a crystalline solid, m.p. 217°-219° C.